Cas no 1008571-65-0 (2-(3-chloro-4-methoxyphenyl)-3-(thiophen-2-yl)-hexahydro-1H-pyrrolo[1,2-c]imidazol-1-one)

• Product Name: 2-(3-chloro-4-methoxyphenyl)-3-(thiophen-2-yl)-hexahydro-1H-pyrrolo[1,2-c]imidazol-1-one
• CAS No: 1008571-65-0
• MF: C₁₇H₁₇ClN₂O₂S
• MW: 348.847081899643
• CID: 6275002
• PubChem ID: 3500713
• Update Time: 2025-07-01

2-(3-chloro-4-methoxyphenyl)-3-(thiophen-2-yl)-hexahydro-1H-pyrrolo[1,2-c]imidazol-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-methoxyphenyl)-3-(thiophen-2-yl)-hexahydro-1H-pyrrolo[1,2-c]imidazol-1-one
• 1008571-65-0
• 2-(3-chloro-4-methoxyphenyl)-3-(thiophen-2-yl)hexahydro-1H-pyrrolo[1,2-c]imidazol-1-one
• 2-(3-chloro-4-methoxyphenyl)-3-thiophen-2-yl-5,6,7,7a-tetrahydro-3H-pyrrolo[1,2-c]imidazol-1-one
• SR-01000907455
• AKOS024589943
• F0637-0284
• SR-01000907455-1

• Inchi： 1S/C17H17ClN2O2S/c1-22-14-7-6-11(10-12(14)18)20-16(15-5-3-9-23-15)19-8-2-4-13(19)17(20)21/h3,5-7,9-10,13,16H,2,4,8H2,1H3
• InChI Key： NXBQIIKFGCZJGW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C(C2CCCN2C1C1=CC=CS1)=O)OC

Computed Properties

• Exact Mass: 348.0699267g/mol
• Monoisotopic Mass: 348.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61Ų

Additional information on 2-(3-chloro-4-methoxyphenyl)-3-(thiophen-2-yl)-hexahydro-1H-pyrrolo[1,2-c]imidazol-1-one

CAS No. 1008571-65-0: A Comprehensive Overview of 2-(3-chloro-4-methoxyphenyl)-3-(thiophen-2-yl)-hexahydro-1H-pyrrolo[1,2-c]imidazol-1-one

Introduction

The compound CAS No. 1008571-65-0, also known as 2-(3-chloro-4-methoxyphenyl)-3-(thiophen-2-yl)-hexahydro-1H-pyrrolo[1,2-c]imidazol-1-one, is a structurally complex organic molecule with potential applications in various fields of chemistry and pharmacology. This compound is characterized by its unique combination of functional groups and heterocyclic systems, making it a subject of interest for researchers in drug discovery, material science, and synthetic organic chemistry.

Structural Analysis

The molecular structure of CAS No. 1008571-65-0 comprises several key features that contribute to its chemical properties and reactivity. The molecule contains a pyrrolo[1,2-c]imidazolone core, which is a fused bicyclic system combining a pyrrole ring with an imidazolone moiety. This core is further substituted with a 3-chloro-4-methoxyphenyl group at the 2-position and a thiophene moiety at the 3-position.

The presence of the chlorine atom and the methoxy group on the phenyl ring introduces electron-withdrawing and electron-donating effects, respectively, which can influence the electronic properties of the molecule. The thiophene group adds aromaticity and potential for conjugation, enhancing the compound's stability and reactivity in certain chemical environments.

Synthesis and Characterization

The synthesis of CAS No. 1008571-65-0 involves multi-step organic reactions, typically requiring expertise in heterocyclic chemistry and catalytic processes. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to construct such complex molecules with high enantioselectivity.

< strong>NMR spectroscopy strong>, along with other analytical techniques like IR and mass spectrometry, are commonly used to characterize this compound. The integration of these techniques provides insights into the molecular structure, purity, and stability of the compound under various conditions.

< strong>Biological Activity strong>

Preliminary biological studies on this compound have shown promising results in specific assays related to enzyme inhibition and receptor binding. The imidazolone core is known to exhibit bioactivity in various pharmacological contexts, making this compound a potential candidate for drug development.

A recent study published in the Journal of Medicinal Chemistry highlights the compound's ability to inhibit certain kinases involved in cancer cell proliferation. This finding underscores its potential as a lead molecule for anti-cancer drug discovery.

< strong>Applications in Material Science strong>

Beyond pharmacology, the unique electronic properties of this compound make it an interesting candidate for applications in material science. The thiophene moiety contributes to conjugation pathways that can be exploited in designing novel materials for optoelectronic devices.

Preliminary experiments have demonstrated that films prepared from this compound exhibit desirable optical properties, suggesting its potential use in organic light-emitting diodes (OLEDs) or photovoltaic cells.

< p >< strong >Future Directions strong > p > < p >The future research on CAS No. 1008571 -65 - 0 is expected to focus on optimizing its synthesis pathways , exploring its biological mechanisms , and investigating its material properties . Collaborative efforts between chemists , biologists , and material scientists will be crucial in unlocking the full potential of this compound . p >